Cas no 317319-02-1 (5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-)
![5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/317319-02-1x500.png)
317319-02-1 structure
Product name:5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]-
- 2-[4-Methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl]ethanol
- 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanol
- 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethanol
- DTXSID30627305
- 2-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanol
- A820966
- 2-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-ol
- SCHEMBL3374725
- 317319-02-1
-
- Inchi: InChI=1S/C13H12F3NOS/c1-8-11(6-7-18)19-12(17-8)9-2-4-10(5-3-9)13(14,15)16/h2-5,18H,6-7H2,1H3
- InChI Key: WLTBUGHQTZWMKY-UHFFFAOYSA-N
- SMILES: CC1=C(CCO)SC(C2C=CC(C(F)(F)F)=CC=2)=N1
Computed Properties
- Exact Mass: 287.05926
- Monoisotopic Mass: 287.05916967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 33.12
5-Thiazoleethanol,4-methyl-2-[4-(trifluoromethyl)phenyl]- Related Literature
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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